molecular formula C21H26N2O B8493198 3-Oxazoline, 2,2-dimethyl-5-(4-(dimethylamino)-3,5-dimethylphenyl)-4-phenyl- CAS No. 79213-92-6

3-Oxazoline, 2,2-dimethyl-5-(4-(dimethylamino)-3,5-dimethylphenyl)-4-phenyl-

Cat. No.: B8493198
CAS No.: 79213-92-6
M. Wt: 322.4 g/mol
InChI Key: DVCKFBTUXYEUIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Oxazoline, 2,2-dimethyl-5-(4-(dimethylamino)-3,5-dimethylphenyl)-4-phenyl- is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Oxazoline, 2,2-dimethyl-5-(4-(dimethylamino)-3,5-dimethylphenyl)-4-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Oxazoline, 2,2-dimethyl-5-(4-(dimethylamino)-3,5-dimethylphenyl)-4-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

79213-92-6

Molecular Formula

C21H26N2O

Molecular Weight

322.4 g/mol

IUPAC Name

4-(2,2-dimethyl-4-phenyl-5H-1,3-oxazol-5-yl)-N,N,3,5-tetramethylaniline

InChI

InChI=1S/C21H26N2O/c1-14-12-17(23(5)6)13-15(2)18(14)20-19(22-21(3,4)24-20)16-10-8-7-9-11-16/h7-13,20H,1-6H3

InChI Key

DVCKFBTUXYEUIO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C2C(=NC(O2)(C)C)C3=CC=CC=C3)C)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.25 g of 2,2-dimethyl-3-phenyl-2H-azirine and 2 g of 2,6-dimethyl-4-(dimethylamino)benzaldehyde were exposed to light for 3 hours in 350 ml of 1,4-dioxane (with the light source described in Example 2). After purification as described in Example 11 and crystallization from n-pentane, there was obtained 5-[4-(dimethylamino)-2,6-xylyl]-2,2-dimethyl-4-phenyl-3-oxazoline which melted at 105° C. after drying for 4 hours at 60° C. and 13 Torr.
Quantity
2.25 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One

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